molecular formula C11H12F2O B8650434 1-Cyclopropyl-1-(2,4-difluorophenyl)ethanol

1-Cyclopropyl-1-(2,4-difluorophenyl)ethanol

Cat. No.: B8650434
M. Wt: 198.21 g/mol
InChI Key: AIDRZOCKGNBJFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Cyclopropyl-1-(2,4-difluorophenyl)ethanol is a useful research compound. Its molecular formula is C11H12F2O and its molecular weight is 198.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12F2O

Molecular Weight

198.21 g/mol

IUPAC Name

1-cyclopropyl-1-(2,4-difluorophenyl)ethanol

InChI

InChI=1S/C11H12F2O/c1-11(14,7-2-3-7)9-5-4-8(12)6-10(9)13/h4-7,14H,2-3H2,1H3

InChI Key

AIDRZOCKGNBJFF-UHFFFAOYSA-N

Canonical SMILES

CC(C1CC1)(C2=C(C=C(C=C2)F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.50 g (9.61 mmol) of 2′,4′-difluoroacetophenone were dissolved at 0° C. in 8 ml of diethyl ether, and 38.4 ml (19.21 mmol) of a 0.5N solution of cyclopropylmagnesium bromide in tetrahydrofuran were slowly added dropwise. Stirring at 0° C. for 1 h was followed by warming to RT, and the reaction solution was mixed with water and ethyl acetate, and the phases were separated. The organic phase was washed with saturated aqueous sodium chloride solution and dried over sodium sulfate, and the solvents were removed in vacuo. The crude product was purified by preparative HPLC (mobile phase: acetonitrile-water gradient) to result in 0.63 g (33% of theory) of the title compound.
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8 mL
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cyclopropylmagnesium bromide
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